Cas no 865659-54-7 (N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide
• CAS No: 865659-54-7
• CID: 4662126
• Update Time: 2025-10-28

N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-DIMETHOXYPHENYL)-4-(2,6-DIMETHYLPHENYL)TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE
• N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)-

Additional information on N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide (CAS: 865659-54-7)

The compound N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide (CAS: 865659-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide exhibits high affinity for serotonin and dopamine receptors, which could explain its potential efficacy in treating neurological disorders such as depression and schizophrenia. Researchers have employed advanced techniques like X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its receptor interactions.

In addition to its neurological applications, recent findings have highlighted the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide significantly reduces the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to its ability to inhibit the NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been a focus of recent research. The compound has shown favorable absorption and distribution profiles in animal models, with good oral bioavailability and blood-brain barrier penetration. However, metabolism studies indicate that it undergoes extensive hepatic first-pass metabolism, primarily via CYP3A4-mediated oxidation. These findings have important implications for dosing regimens and potential drug-drug interactions in clinical settings.

Recent synthetic chemistry efforts have focused on developing more efficient routes to produce N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide. A 2024 publication in Organic Process Research & Development described a novel catalytic method that improves yield and reduces waste production compared to traditional synthetic approaches. This advancement could facilitate larger-scale production for preclinical and clinical studies.

Looking forward, researchers are exploring structure-activity relationships (SAR) to develop analogs with improved potency and selectivity. Early-stage investigations suggest that modifications to the dimethoxyphenyl moiety could enhance receptor subtype specificity while maintaining favorable pharmacokinetic properties. These developments position N-(3,4-dimethoxyphenyl)-4-(2,6-dimethylphenyl)piperazine-1-carboxamide as a valuable lead compound for further drug discovery efforts in multiple therapeutic areas.